Cas no 7747-69-5 (Ethanol, 2-[bis(2-chloroethyl)amino]-)

• Product Name: Ethanol, 2-[bis(2-chloroethyl)amino]-
• CAS No: 7747-69-5
• MF: C₆H₁₃Cl₂NO
• MW: 186.079519987106
• CID: 536010
• PubChem ID: 115968
• Update Time: 2025-04-19

Ethanol, 2-[bis(2-chloroethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-[bis(2-chloroethyl)amino]-
• 2-[bis(2-chloroethyl)amino]ethanol
• DTXSID00276167
• 2-[bis(2-chloroethyl)-amino]ethanol
• 7747-69-5

• Inchi： 1S/C6H13Cl2NO/c7-1-3-9(4-2-8)5-6-10/h10H,1-6H2
• InChI Key： AFMIOSNPRWXXRX-UHFFFAOYSA-N
• SMILES： ClCCN(CCCl)CCO

Computed Properties

• Exact Mass: 185.03759
• Monoisotopic Mass: 185.0374194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 66.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• PSA: 23.47